Cas no 152915-78-1 (4-(4-(Benzyloxy)phenyl)-2-methylbut-3-yn-2-ol)

4-(4-(Benzyloxy)phenyl)-2-methylbut-3-yn-2-ol is a synthetic organic compound featuring a benzyl-protected phenol group and a tertiary propargylic alcohol moiety. Its structure combines aromatic and alkyne functionalities, making it a versatile intermediate in organic synthesis, particularly for constructing complex molecular frameworks. The benzyloxy group enhances solubility in organic solvents while providing a protective handle for further derivatization. The propargylic alcohol segment offers reactivity for click chemistry, Sonogashira couplings, or other alkyne-based transformations. This compound is valued for its stability under standard conditions and its utility in pharmaceutical and materials science research, where precise functional group manipulation is required.
4-(4-(Benzyloxy)phenyl)-2-methylbut-3-yn-2-ol structure
152915-78-1 structure
Product Name:4-(4-(Benzyloxy)phenyl)-2-methylbut-3-yn-2-ol
CAS No:152915-78-1
MF:C18H18O2
MW:266.334325313568
CID:1029873
PubChem ID:21136606
Update Time:2025-10-14

4-(4-(Benzyloxy)phenyl)-2-methylbut-3-yn-2-ol Chemical and Physical Properties

Names and Identifiers

    • 4-(4-(Benzyloxy)phenyl)-2-methylbut-3-yn-2-ol
    • 2-methyl-4-(4-phenylmethoxyphenyl)but-3-yn-2-ol
    • 152915-78-1
    • CGA91578
    • DA-09944
    • 4-[4-(Benzyloxy)phenyl]-2-methylbut-3-yn-2-ol
    • DTXSID90610955
    • Inchi: 1S/C18H18O2/c1-18(2,19)13-12-15-8-10-17(11-9-15)20-14-16-6-4-3-5-7-16/h3-11,19H,14H2,1-2H3
    • InChI Key: TUPSVYBYOXBQOH-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C#CC(C)(C)O)=CC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 266.130679813g/mol
  • Monoisotopic Mass: 266.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 29.5Ų

4-(4-(Benzyloxy)phenyl)-2-methylbut-3-yn-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019107739-1g
4-(4-(Benzyloxy)phenyl)-2-methylbut-3-yn-2-ol
152915-78-1 95%
1g
400.00 USD 2021-05-31
Crysdot LLC
CD12138835-1g
4-(4-(Benzyloxy)phenyl)-2-methylbut-3-yn-2-ol
152915-78-1 95+%
1g
$377 2024-07-23
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